Cas no 62430-40-4 (2-(2E)-3-phenylprop-2-enamidoacetic acid)

2-(2E)-3-phenylprop-2-enamidoacetic acid is a synthetic organic compound featuring a conjugated phenylprop-2-enamido (cinnamamide) moiety linked to an acetic acid group. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, peptide synthesis, and biochemical research. The α,β-unsaturated amide group offers potential for Michael addition reactions, while the carboxylic acid functionality enables further derivatization via esterification or amidation. Its rigid aromatic system may enhance binding affinity in molecular design. The compound’s purity and stability under controlled conditions make it a reliable precursor for specialized organic transformations. Proper handling requires standard laboratory precautions due to its potential irritant properties.
2-(2E)-3-phenylprop-2-enamidoacetic acid structure
62430-40-4 structure
Product Name:2-(2E)-3-phenylprop-2-enamidoacetic acid
CAS No:62430-40-4
MF:C11H11NO3
MW:205.209943056107
CID:445060
PubChem ID:709625
Update Time:2025-05-27

2-(2E)-3-phenylprop-2-enamidoacetic acid Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-(1-oxo-3-phenyl-2-propenyl)-, (E)-
    • 2-(2E)-3-phenylprop-2-enamidoacetic acid
    • Glycine, N-[(2E)-1-oxo-3-phenyl-2-propenyl]-
    • CHEBI:68616
    • N-[(2E)-3-phenylprop-2-enoyl]glycine
    • 2-Cinnamamidoacetic acid
    • 2-(3-Phenylacrylamido)acetic acid
    • CCG-245338
    • TT6N774HDR
    • EN300-10753
    • N-(1-oxo-3-phenyl-2-propen-1-yl)-Glycine
    • N-[(2E)-1-Oxo-3-phenyl-2-propen-1-yl]glycine
    • Glycine, N-cinnamoyl-, E-
    • SCHEMBL9309519
    • IDI1_017289
    • N-Cinnamoylglycine, analytical reference material
    • SCHEMBL1558162
    • Z56883153
    • Glycine, N-(1-oxo-3-phenyl-2-propenyl)-
    • C551E21D-9A7D-40AE-83A5-11794CD47554
    • N-Cinnamoylglycine
    • HMS1447M06
    • Cinnamoylglycine
    • 16534-24-0
    • CHEMBL456606
    • Glycine, N-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-
    • HY-77641
    • N-Cinnamylglycine
    • AB00082962-01
    • ECED132A-EF7F-427F-A985-F27822E561C9
    • 2-Cinnamamidoaceticacid
    • MFCD00136326
    • Glycine, N-(1-oxo-3-phenyl-2-propen-1-yl)-
    • AKOS000203043
    • Glycine,N-(1-oxo-3-phenyl-2-propen-1-yl)-
    • 2-[[(E)-3-phenylprop-2-enoyl]amino]acetic acid
    • Q27137048
    • N-(1-oxo-3-phenyl-2-propenyl)-Glycine
    • N-(1-Oxo-3-phenyl-2-propen-1-yl)glycine
    • 62430-40-4
    • CS-13471
    • NS00014800
    • 2-[(2E)-3-phenylprop-2-enamido]acetic acid
    • 2-(3-phenylprop-2-enamido)acetic acid
    • CS-M1704
    • N-cinnamoyl-Glycine
    • EN300-1448663
    • Cinnamoyl glycine
    • Glycine, N-cinnamoyl-
    • MDL: MFCD00136326
    • Inchi: 1S/C11H11NO3/c13-10(12-8-11(14)15)7-6-9-4-2-1-3-5-9/h1-7H,8H2,(H,12,13)(H,14,15)/b7-6+
    • InChI Key: YAADMLWHGMUGQL-VOTSOKGWSA-N
    • SMILES: O=C(/C=C/C1C=CC=CC=1)NCC(=O)O

Computed Properties

  • Exact Mass: 205.07389321g/mol
  • Monoisotopic Mass: 205.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.4Ų

2-(2E)-3-phenylprop-2-enamidoacetic acid Pricemore >>

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